Cas no 176721-02-1 ((2,3-Dimethylphenyl)1-(trityl)-1H-imidazol-4-ylmethanone)

• Product Name: (2,3-Dimethylphenyl)1-(trityl)-1H-imidazol-4-ylmethanone
• CAS No: 176721-02-1
• MF: C₃₁H₂₆N₂O
• MW: 442.550947666168
• MDL: MFCD16251366
• CID: 841546
• Update Time: 2025-05-24

(2,3-Dimethylphenyl)1-(trityl)-1H-imidazol-4-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (2,3-Dimethylphenyl)[1-(trityl)-1H-imidazol-4-yl]methanone
• (2,3-Dimethylphenyl)(1-trityl-1H-imidazol-5-yl)methanone
• (2,3-DIMETHYLPHENYL)[1-(TRITYL)-1H-IMIDAZOL-4-YL]METHANONE,WHITE SOLID
• (2,3-dimethylphenyl)-(3-trityl-3H-imidazol-4-yl)methanone
• 4-< (2,3-dimethylphenyl)carbonyl> -1-(triphenylmethyl)imidazole
• AK101502
• ANW-62946
• CTK8B9719
• FT-0667525
• KB-205585
• SureCN1482948
• 1-(2,3-dimethylphenyl)-1-(1H-imidazol-4-triphenylmethyl)methanone
• (2,3-Dimethylphenyl)[1-(triphenylmethyl)-1H-imidazol-4-yl]methanone
• Dexmedetomidine Impurity 29
• Dexmedetomidine Impurity 33
• Medetomidine Impurity 37
• (2,3-Dimethylphenyl)1-(trityl)-1H-imidazol-4-ylmethanone

• MDL： MFCD16251366
• Inchi： 1S/C31H26N2O/c1-23-13-12-20-28(24(23)2)30(34)29-21-33(22-32-29)31(25-14-6-3-7-15-25,26-16-8-4-9-17-26)27-18-10-5-11-19-27/h3-22H,1-2H3
• InChI Key： ZXHLCLMKNSXZEJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1C)(C1=CN(C(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)C=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.09
• Melting Point: 165 - 171°C
• Boiling Point: 593.0±38.0 °C(Predicted)
• Solubility: Soluble in DMSO (a little) \ methanol (a little)
• pka: 1.90±0.61(Predicted)

(2,3-Dimethylphenyl)1-(trityl)-1H-imidazol-4-ylmethanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on (2,3-Dimethylphenyl)1-(trityl)-1H-imidazol-4-ylmethanone

The Compound CAS No. 176721-02-1: (2,3-Dimethylphenyl)1-(trityl)-1H-imidazol-4-ylmethanone

The compound with CAS number 176721-02-1, commonly referred to as (2,3-Dimethylphenyl)1-(trityl)-1H-imidazol-4-ylmethanone, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, catalysis, and advanced materials. The imidazole ring system at its core plays a pivotal role in its reactivity and functionality.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The (2,3-Dimethylphenyl) substituent in this compound contributes to its aromatic stability and enhances its solubility properties, making it a promising candidate for pharmaceutical applications. Additionally, the presence of the trityl group (triphenylmethyl) further modulates the electronic characteristics of the molecule, enabling it to participate in various chemical reactions with high efficiency.

One of the most notable advancements involving this compound is its role in asymmetric catalysis. Researchers have demonstrated that (2,3-Dimethylphenyl)1-(trityl)-1H-imidazol-4-ylmethanone can act as a chiral ligand in transition metal-catalyzed reactions, facilitating the synthesis of enantioselective products. This capability has significant implications for the production of chiral drugs and fine chemicals, where high enantioselectivity is crucial.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. Such methods align with the growing trend toward sustainable and efficient chemical synthesis practices.

Moreover, the imidazole methanone structure has been explored for its potential in supramolecular chemistry. The ability of this compound to form hydrogen bonds and π–π interactions makes it a valuable building block for constructing self-assembled structures and functional materials. These properties are particularly relevant in the development of new materials for sensing applications and molecular recognition systems.

Recent computational studies have provided deeper insights into the electronic structure and reactivity of (2,3-Dimethylphenyl)1-(trityl)-1H-imidazol-4-ylmethanone. Density functional theory (DFT) calculations have revealed that the trityl group significantly stabilizes the molecule through resonance effects, while the dimethyl substitution on the phenyl ring enhances steric hindrance. These findings are essential for understanding the molecule's behavior in different chemical environments.

In conclusion, (2,3-Dimethylphenyl)1-(trityl)-1H-imidazol-4-ylmethanone represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool in modern chemical research. As ongoing studies continue to uncover new properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.